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Compound Focus: Awd 12-281

CAS No.: 257892-33-4

Cat. No.: S519878

Get Quote

The table below summarizes the key identified information for AWD 12-281.

Property Value / Description

IUPAC Name N-(3,5-Dichloropyridin-4-yl)-2-[1-(4-fluorobenzyl)-5-hydroxy-1H-indol-3-yl]-2-
oxoacetamide [1]

CAS Number 257892-33-4 [2] [1]

Molecular Formula C₂₂H₁₄Cl₂FN₃O₃ [2] [1]

Molecular Weight 458.27 g/mol [2] [1]

Bioactivity Selective PDE4 inhibitor; anti-inflammatory and bronchodilator; investigated for

COPD [2] [3].

IC₅₀ for PDE4 9.7 nM [2]

Predicted Density 1.49 g/cm³ [2] [1]

Recommended
Storage

Powder: -20°C for 3 years. In solvent: -80°C for 1 year. Ship with blue ice or

at ambient temperature [2].

Experimental Stability Data Framework
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Since specific stability data in solution (e.g., at different pH levels, temperatures, or in various solvents) is

not available in the search results, the table below outlines the critical parameters you should test for and

how to document them.

Stability
Parameter

Experimental Conditions to Test Key Metrics to Record

Solution
Stability

Different solvents (e.g., DMSO, PBS),

concentrations, pH levels, and
temperatures (e.g., 4°C, 25°C, -80°C).

Time points for sampling (e.g., 0, 6, 24, 72

hours). Analytical method (e.g., HPLC) to
measure percentage of intact compound

remaining.

Chemical
Integrity

Stress conditions: light, oxidizers,

acidic/basic buffers.

Formation and identification of degradation
products via HPLC-MS.

Physical
Stability

Long-term storage in final solvent

formulation.

Observation of precipitation or color
change.

Example Protocol for Assessing Solution Stability

Here is a generalized methodology you can adapt to determine the stability of AWD 12-281 under specific

conditions.

Solution Preparation

Prepare a stock solution of AWD 12-281 in a suitable solvent like DMSO at a concentration of

10-40 mM [2].
Dilute the stock solution into the test buffers or solvents (e.g., PBS at various pH levels) to your

desired working concentration.

Incubation and Sampling

Aliquot the working solutions into several vials.

Incubate the aliquots at the temperatures you are testing (e.g., -80°C, 4°C, 25°C, 37°C).
Remove samples from each condition at predetermined time points (e.g., 0, 1, 2, 7, 30 days).

Analysis by HPLC
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Analyze each sample using a validated HPLC method.

Compare the peak area of AWD 12-281 in the aged samples to the peak area in the time-zero
sample to calculate the percentage of the compound remaining.

Data Interpretation

A steady decrease in the peak area of AWD 12-281 over time indicates instability.
The appearance of new peaks in the chromatogram indicates the formation of degradation

products, which should be investigated further (e.g., with LC-MS).

Troubleshooting Common Scenarios

Problem: Rapid degradation of AWD 12-281 in aqueous buffer at 4°C.

Investigation: Test stability at a lower temperature (e.g., -80°C). Consider using a different
buffer system or adding stabilizing agents like antioxidants (if compatible with your biological

assays).
Problem: Precipitation observed after thawing a frozen stock solution.

Investigation: Ensure the solvent system is appropriate and that the solution is warmed and
mixed thoroughly before use. Test the potency of the solution after re-dissolution to confirm no

loss of activity.
Problem: Inconsistent biological assay results, potentially due to compound degradation.

Investigation: Implement a quality control step by analyzing the compound solution with HPLC
immediately before use in critical experiments to confirm its chemical integrity.

Experimental Workflow Visualization

The diagram below outlines the logical workflow for conducting a solution stability study, from preparation

to data analysis.

Smolecule
Root Cause Analysis & Performance Maximization

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 3 / 6 Tech Support

https://www.smolecule.com/products/s519878?utm_src=pdf-body
https://www.smolecule.com/products/s519878?utm_src=pdf-body
https://www.smolecule.com/products/s519878?utm_src=pdf-body
https://www.smolecule.com/products/s519878?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Start Stability Assessment

Prepare Stock & Working Solutions

Incubate at Test Conditions
(Temp, pH, Solvent)

Sample at Time Points

Analyze by HPLC/LC-MS

Calculate % Remaining
Identify Degradants

Stability
Acceptable?

Define Storage
Conditions

 Yes

Reformulate
or Modify Conditions

 No

Click to download full resolution via product page

Smolecule
Root Cause Analysis & Performance Maximization

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 4 / 6 Tech Support

https://www.smolecule.com/products/s519878?utm_src=pdf-body-img
https://www.smolecule.com/products/s519878?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Diagram Title: Solution Stability Study Workflow

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule
Root Cause Analysis & Performance Maximization

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 5 / 6 Tech Support

https://www.smolecule.com/products/s519878?utm_src=pdf-custom-synthesis
https://www.lookchem.com/AWD-12-281/
https://www.targetmol.com/compound/awd%2012-281
https://pubmed.ncbi.nlm.nih.gov/16312137/
https://www.smolecule.com/products/b519878#awd-12-281-stability-in-solution
https://www.smolecule.com/products/b519878#awd-12-281-stability-in-solution
https://www.smolecule.com/products/b519878#awd-12-281-stability-in-solution
https://www.smolecule.com/contact?utm_src=support
https://www.smolecule.com/products/s519878?utm_src=pdf-bulk
https://www.smolecule.com/products/s519878?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Smolecule
Your Ultimate Destination for Small-Molecule (aka.
smolecule) Compounds, Empowering Innovative
Research Solutions Beyond Boundaries.

Contact

Address: Ontario, CA 91761, United
States

Phone: (512) 262-9938

Email: info@smolecule.com

Web: www.smolecule.com

Smolecule
Root Cause Analysis & Performance Maximization

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 6 / 6 Tech Support

https://www.smolecule.com/products/s519878?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

